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Compound of Interest

Compound Name: PB17-026-01

Cat. No.: B12389998

Essential Safety and Handling Guide for PB17-
026-01

This document provides crucial safety and logistical information for the handling and disposal
of PB17-026-01, a potent allosteric SHP2 inhibitor. The following procedures are based on
established best practices for managing halogenated organic compounds and
benzenesulfonamide derivatives, in the absence of a specific Safety Data Sheet (SDS) for
PB17-026-01.

Hazard Assessment and Safety Data

While a specific SDS for PB17-026-01 is not publicly available, data for structurally similar
compounds, such as 4-chloro-N-(2,3-dichlorophenyl)benzenesulfonamide, can provide an
indication of potential hazards.

Quantitative Hazard Data Summary (for a Structurally Similar Compound)

Hazard Classification GHS Category
Acute toxicity, oral Category 4
Serious eye damage/eye irritation Category 2
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Note: This data is for 4-chloro-N-(2,3-dichlorophenyl)benzenesulfonamide and should be used
as a precautionary guide for handling PB17-026-01.

Personal Protective Equipment (PPE) and Handling
Protocol

Adherence to a strict handling protocol is essential to minimize exposure and ensure a safe
laboratory environment.

Engineering Controls:

» Ventilation: All handling of PB17-026-01, particularly when in powdered form, must be
conducted in a well-ventilated area.[1][2] A certified chemical fume hood is required for
procedures that may generate dust or aerosols.[3]

o Safety Stations: An eyewash station and safety shower must be readily accessible in the
immediate work area.

Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles with side shields or a full-face
shield.[1][3] Standard safety glasses are not sufficient.

» Skin Protection:
o Lab Coat: A full-length, buttoned lab coat must be worn to prevent skin exposure.

o Gloves: Disposable, chemical-resistant gloves are mandatory. Nitrile gloves are a suitable
choice for general handling and incidental contact.[4] For prolonged contact or handling of
solutions containing PB17-026-01, consider gloves with higher resistance to halogenated
hydrocarbons, such as Viton or butyl rubber.[4][5] Always inspect gloves for tears or
punctures before use and change them immediately if contamination occurs.[3][4] Never
reuse disposable gloves.[4]

o Respiratory Protection: If working outside of a fume hood or if dust generation is
unavoidable, a NIOSH-approved particulate respirator (e.g., N95) should be used.[1]
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Hygiene Practices:

e Avoid all personal contact with the compound, including inhalation and contact with skin and
eyes.[1]

e Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.[1][6]

e Do not eat, drink, or smoke in areas where PB17-026-01 is handled or stored.[6]

o Contaminated work clothing should be laundered separately from other clothing before
reuse.[1]

Procedural Workflow for Handling PB17-026-01

The following diagram outlines the essential steps and decision-making process for safely
handling PB17-026-01.
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PPE Selection and Handling Workflow for PB17-026-01
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Caption: Logical workflow for the safe handling and disposal of PB17-026-01.

Disposal Plan

Proper disposal of PB17-026-01 and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.
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Waste Segregation and Collection:
e Solid Waste:

o Collect excess solid PB17-026-01, contaminated gloves, weigh boats, and other
disposable labware in a dedicated, clearly labeled, and sealed hazardous waste container.

[1]
e Liquid Waste:

o Solutions containing PB17-026-01 should be collected in a separate, sealed, and
appropriately labeled hazardous waste container.

o Do not pour solutions down the drain.[3][7]
Disposal Procedure:
o All waste must be disposed of through an approved hazardous waste disposal program.
» Follow all local, state, and federal regulations for the disposal of chemical waste.

e If you are unsure about the proper disposal protocol, consult your institution's Environmental
Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

2. chemicalbook.com [chemicalbook.com]

3. static.cymitquimica.com [static.cymitquimica.com]

4. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]

5. safety.fsu.edu [safety.fsu.edu]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12389998?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR936811_msds.pdf
https://www.benchchem.com/product/b12389998?utm_src=pdf-body
https://static.cymitquimica.com/products/IN/pdf/sds-DA027JEN.pdf
https://aksci.com/sds/M742_SDS.pdf
https://www.benchchem.com/product/b12389998?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/OR936811_msds.pdf
https://www.chemicalbook.com/msds/n-n-butyl-benzene-sulfonamide.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA027JEN.pdf
https://ehs.berkeley.edu/glove-selection-guide
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 6. fishersci.com [fishersci.com]
e 7. aksci.com [aksci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling PB17-026-
01]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389998#personal-protective-equipment-for-
handling-pb17-026-01]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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